rac Fesoterodine Fumarate
rac Fesoterodine Fumarate
Brand Name:
Vulcanchem
CAS No.:
1333234-73-3
VCID:
VC0129792
InChI:
InChI=1S/C26H37NO3.C4H4O4/c1-18(2)26(29)30-25-13-12-21(17-28)16-24(25)23(22-10-8-7-9-11-22)14-15-27(19(3)4)20(5)6;5-3(6)1-2-4(7)8/h7-13,16,18-20,23,28H,14-15,17H2,1-6H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
CC(C)C(=O)OC1=C(C=C(C=C1)CO)C(CCN(C(C)C)C(C)C)C2=CC=CC=C2.C(=CC(=O)O)C(=O)O
Molecular Formula:
C30H41NO7
Molecular Weight:
527.6 g/mol
rac Fesoterodine Fumarate
CAS No.: 1333234-73-3
Reference Standards
VCID: VC0129792
Molecular Formula: C30H41NO7
Molecular Weight: 527.6 g/mol
| CAS No. | 1333234-73-3 |
|---|---|
| Product Name | rac Fesoterodine Fumarate |
| Molecular Formula | C30H41NO7 |
| Molecular Weight | 527.6 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;[2-[3-[di(propan-2-yl)amino]-1-phenylpropyl]-4-(hydroxymethyl)phenyl] 2-methylpropanoate |
| Standard InChI | InChI=1S/C26H37NO3.C4H4O4/c1-18(2)26(29)30-25-13-12-21(17-28)16-24(25)23(22-10-8-7-9-11-22)14-15-27(19(3)4)20(5)6;5-3(6)1-2-4(7)8/h7-13,16,18-20,23,28H,14-15,17H2,1-6H3;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChIKey | MWHXMIASLKXGBU-WLHGVMLRSA-N |
| Isomeric SMILES | CC(C)C(=O)OC1=C(C=C(C=C1)CO)C(CCN(C(C)C)C(C)C)C2=CC=CC=C2.C(=C/C(=O)O)\C(=O)O |
| SMILES | CC(C)C(=O)OC1=C(C=C(C=C1)CO)C(CCN(C(C)C)C(C)C)C2=CC=CC=C2.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CC(C)C(=O)OC1=C(C=C(C=C1)CO)C(CCN(C(C)C)C(C)C)C2=CC=CC=C2.C(=CC(=O)O)C(=O)O |
| Synonyms | 2-Methylpropanoic Acid 2-[3-[Bis(1-methylethyl)amino]-1-phenylpropyl]_x000B_-4-(hydroxymethyl)phenyl Ester (2E)-2-Butenedioate; SMP 8272; SPM 907; |
| PubChem Compound | 24885089 |
| Last Modified | Nov 11 2021 |
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